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Compound of Interest

Compound Name: 2-Ethylhexyl acetate-d17

Cat. No.: B15553629

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and technical data for 2-
Ethylhexyl acetate-d17. Specific safety data for the deuterated form is limited; therefore, this

guide heavily relies on the safety data sheet (SDS) for the non-deuterated analogue, 2-

Ethylhexyl acetate (CAS No. 103-09-3), under the assumption that the toxicological and

hazardous properties are comparable. Users should handle this substance with care and

consult the original SDS for complete information.

Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 2-Ethylhexyl acetate and

its deuterated form, 2-Ethylhexyl acetate-d17.
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Property
2-Ethylhexyl
acetate-d17

2-Ethylhexyl
acetate

Source(s)

CAS Number 1219802-70-6 103-09-3 [1]

Molecular Formula C10H3D17O2 C10H20O2 [2][1][3]

Molecular Weight 189.37 g/mol 172.27 g/mol [3][4]

Appearance - Clear, colorless liquid [1][5]

Odor - Fruity, pleasant, sweet [5]

Boiling Point
195.7 ± 8.0 °C at 760

mmHg
199 °C [5]

Melting/Freezing Point - -80 °C / -93 °C [1][5]

Flash Point 71.4 ± 8.3 °C 71 °C (160 °F) [2][5]

Density 0.9 ± 0.1 g/cm³ 0.873 g/cm³ at 20 °C [2][5]

Vapor Pressure
0.4 ± 0.4 mmHg at

25°C
0.399 mmHg at 20 °C [2][5]

Vapor Density - 5.9 [5]

Solubility in Water -
Insoluble/Slightly

soluble
[5]

Autoignition

Temperature
- > 268 °C [5]

LogP 3.71 - [2]

Toxicological Data
The following table summarizes the available toxicological data for 2-Ethylhexyl acetate. No

specific toxicological studies for 2-Ethylhexyl acetate-d17 were found.
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Test Result Species Source(s)

Acute Oral Toxicity

(LD50)
>5,000 mg/kg Rat [1]

Acute Oral Toxicity

(LD50)
3,000 mg/kg Rat [4]

Skin

Corrosion/Irritation
Causes skin irritation - [1][6]

Serious Eye

Damage/Irritation

Based on available

data, the classification

criteria are not met.

- [4][6]

Respiratory or Skin

Sensitization

Based on available

data, the classification

criteria are not met.

- [4][6]

Germ Cell

Mutagenicity

Based on available

data, the classification

criteria are not met.

- [4]

Carcinogenicity

Based on available

data, the classification

criteria are not met.

- [4]

Reproductive Toxicity

Based on available

data, the classification

criteria are not met.

- [4]

Specific Target Organ

Toxicity (Single

Exposure)

Based on available

data, the classification

criteria are not met.

Vapor may cause

dizziness.

- [1]

Specific Target Organ

Toxicity (Repeated

Exposure)

Based on available

data, the classification

criteria are not met.

- [1]
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Hazard Identification and Classification
Based on the Globally Harmonized System (GHS), 2-Ethylhexyl acetate is classified as follows:

Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Hazardous to the Aquatic

Environment, Acute Hazard
Category 2 H401: Toxic to aquatic life

Source:[1]

Experimental Protocols
Detailed experimental protocols for the toxicological or physical property testing of 2-
Ethylhexyl acetate-d17 or its non-deuterated form are not provided in the reviewed safety

data sheets. Toxicological data, such as LD50 values, are typically determined using

standardized OECD (Organisation for Economic Co-operation and Development) test

guidelines. For instance, the acute oral toxicity is often determined following OECD Guideline

401.

Safety and Handling
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin contact.

Respiratory Protection: Under normal use conditions, respiratory protection is not required.

In case of insufficient ventilation, wear suitable respiratory equipment.

Handling and Storage
Keep away from heat, sparks, open flames, and hot surfaces.[1]
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Store in a well-ventilated place.[1]

Keep container tightly closed.[1]

Incompatible materials include strong oxidizing agents, strong bases, and strong acids.[1]

First Aid Measures
If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a physician if

you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician if you feel unwell.

Logical Workflow for Hazard Response
The following diagram illustrates the logical workflow for responding to a potential exposure or

spill of 2-Ethylhexyl acetate, based on the information provided in its safety data sheet.
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Hazard Identification Initial Assessment

Response Actions First Aid & Spill Control

Follow-up

Potential Exposure or Spill Determine Exposure Type

Skin Contact
Skin

Eye ContactEyes

InhalationInhalation

Ingestion

Ingestion

Spill

Spill

Wash with soap and water.
Seek medical attention if irritation persists.

Rinse with water for several minutes.
Seek medical attention if irritation persists.

Move to fresh air.
Seek medical attention if symptoms persist.

Rinse mouth.
Do NOT induce vomiting.
Seek medical attention.

Contain spill with inert absorbent material.
Dispose of in accordance with regulations.

Seek Medical Attention as Needed

Decontaminate Area and Equipment

Click to download full resolution via product page

Caption: Hazard Response Workflow for 2-Ethylhexyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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